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Compound of Interest

Compound Name: Diphyl

cat. No.: B1211912

An In-depth Technical Guide to Diphyl for Researchers and Scientists

Diphyl is the trade name for a eutectic mixture primarily composed of diphenyl ether (also
known as diphenyl oxide) and biphenyl.[1][2][3] It is widely recognized for its exceptional
thermal stability, making it a valuable asset in various industrial and research applications,
particularly as a high-temperature heat transfer fluid.[1][2] This guide provides a
comprehensive overview of its chemical structure, properties, relevant experimental protocols,
and safety considerations tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and CAS Number

Diphyl is not a single chemical entity but a mixture. The specific composition is approximately
73.5% diphenyl ether and 26.5% biphenyl by weight.[3][4]

o Diphyl (Mixture) CAS Number: 8004-13-5[1][5]

o Diphenyl Ether Component CAS Number: 101-84-8[2]

» Biphenyl Component CAS Number: 92-52-4[2]

The individual structures of the components are as follows:
Diphenyl Ether (Phenoxybenzene)

Empirical Formula: C12H100][2]
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Caption: Workflow for the synthesis of a diphenyl ether derivative.
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Experimental Workflow: DPPH Antioxidant Assay

Prepare Sample Dilutions

Add Samples to 96-Well Plate DPPH Reagent
Add DPPH Solution
Incubate (30 min, 25°C, dark)
Measure Absorbance (519 nm)

Calculate Scavenging %

End (EC50 Value)
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Caption: Workflow for the DPPH radical scavenging assay.

Safety and Handling

Diphyl is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects. [6][7]Researchers and laboratory personnel must adhere to strict safety protocols when
handling this chemical.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. Work should be conducted in a well-ventilated area or under a chemical fume
hood. [7][8]* Handling: Avoid inhalation, ingestion, and contact with skin and eyes. [7]Do not
eat, drink, or smoke in areas where the material is handled. [6]Wash hands thoroughly after
handling. [6]* Storage: Keep in the original, tightly closed container in a dry and well-
ventilated place. [2][8]* First Aid:

o If Swallowed: Call a poison center or doctor. Rinse mouth. [6] * Skin Contact: Immediately
flush skin with soap and plenty of water. Remove contaminated clothing. [7] * Eye Contact:
Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. [7]* Disposal: Dispose of contents and container to an
approved waste disposal plant in accordance with local and national regulations. Avoid
release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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